Cas no 4055-40-7 (Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)-)

Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)- structure

4055-40-7 structure

Product Name:Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)-

CAS No:4055-40-7

Molecular Formula:C₁₆H₁₉N₃O₆

Molecular Weight:349.33900

CID:330646

PubChem ID:19973

Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)- Properties

Names and Identifiers

- Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)-
- Mitomycin B
- Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b...
- Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy
- Mitomycin B Discon
- Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione,1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-8-(hydroxymethyl)-6-methoxy-1,5-dimethyl-,8-carbamate
- CID4209
- Mitomycin B 0nnDiscontinued
- [1aS-(1aalpha,8alpha,8aalpha,8balpha)]-8-[[(Aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione
- MITOMYCIN B [MI]
- MITOMYCIN IMPURITY C [EP IMPURITY]
- DTXSID001318185
- VT1IGL3D7V
- UNII-VT1IGL3D7V
- 4055-40-7
- CHEMBL323536
- Q22252155
- SCHEMBL783139
- HSDB 3419
- [(1aS,8R,8aR,8bS)-8a-hydroxy-6-methoxy-1,5-dimethyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazireno[2',3':3,4]pyrrolo[1,2-a]indol-8-yl]methyl carbamate
- CHEBI:85416
- UZUUQCBCWDBYCG-DQRAMIIBSA-N
- AZIRINO(2',3':3,4)PYRROLO(1,2-A)INDOLE-4,7-DIONE, 8-(((AMINOCARBONYL)OXY)METHYL)-1,1A,2,8,8A,8B-HEXAHYDRO-8A-HYDROXY-6-METHOXY-1,5-DIMETHYL-, (1AS,8R,8AR,8BS)-
- MITOMYCIN B [HSDB]
- [(4S,6S,7R,8R)-7-hydroxy-11-methoxy-5,12-dimethyl-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-8-yl]methyl carbamate
- Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-8-(hydroxymethyl)-6-methoxy-1,5-dimethyl-, 8-carbamate
- +Expand
- InChIKey： UZUUQCBCWDBYCG-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H19N3O6/c1-6-11(20)10-9(12(21)13(6)24-3)7(5-25-15(17)22)16(23)14-8(18(14)2)4-19(10)16/h7-8,14,23H,4-5H2,1-3H3,(H2,17,22)
- SMILES： COC1=C(C)C(=O)C2=C(C(C3(N2CC2N(C)C32)O)COC(=O)N)C1=O

Computed Properties

Exact Mass: 349.12700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 4
Monoisotopic Mass: 349.127
Heavy Atom Count: 25
Complexity: 787
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 18
Surface Charge: 0
Topological Polar Surface Area: 122A^2

Experimental Properties

LogP: -0.69930
PSA: 122.17000
Refractive Index: 1.6500 (estimate)
Boiling Point: 483.53°C (rough estimate)
Flash Point: 320.6°C
Solubility: Almost insoluble (0.011 g/l) (25 º C),
Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),

Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)- Related Literature

1. Studies on the synthesis of heterocyclic compounds. Part 832. A simple and efficient synthesis of apomitomycin derivatives; a potential intermediate for mitomycin synthesis

Tetsuji Kametani,Yoshio Kigawa,Hideo Nemoto,Masataka Ihara,Keiichiro Fukumoto J. Chem. Soc. Perkin Trans. 1 1980 1607
2. Synthesis of 9a-deoxymitomycin congeners

Yoshinori Naruta,Naoshi Nagai,Kazuhiro Maruyama J. Chem. Soc. Perkin Trans. 1 1988 1143
3. Subject index, 1973

J. Chem. Soc. Chem. Commun. 1973 967
4. Studies on the syntheses of heterocyclic compounds. Part 738. Photo-oxygenation of 9-oxo-9H-pyrrolo[1,2-a]indoles

Tetsuji Kametani,Tatsushi Ohsawa,Masataka Ihara,Keiichiro Fukumoto J. Chem. Soc. Perkin Trans. 1 1978 460
5. Studies on the biosynthesis of the mitomycin antibiotics by Streptomyces verticillatus

U. Hornemann,J. C. Cloyd J. Chem. Soc. D 1971 301
6. Applications of total synthesis toward the discovery of clinically useful anticancer agents

Rebecca M. Wilson,Samuel J. Danishefsky Chem. Soc. Rev. 2007 36 1207
7. Mitomycin biosynthesis by Streptomyces verticillatus. Incorporation of the amino-group of D-[15N]glucosamine into the aziridine ring of mitomycin B

U. Hornemann,M. J. Aikman J. Chem. Soc. Chem. Commun. 1973 88b
8. Structurally modified antitumour agents. Part 2. Total synthesis of a cyclopropamitosene

Graham B. Jones,Christopher J. Moody J. Chem. Soc. Perkin Trans. 1 1989 2455
9. Biological variation of microbial metabolites by precursor-directed biosynthesis

R. Thiericke,J. Rohr Nat. Prod. Rep. 1993 10 265

4055-40-7 (Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)-) Related Products

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